2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole

• Molecular Formula: C12H8N4O2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 2-(4-nitrophenyl)benzotriazole
• InChI: InChI=1S/C12H8N4O2/c17-16(18)10-7-5-9(6-8-10)15-13-11-3-1-2-4-12(11)14-15/h1-8H
• InChI Key: BHIIVBRJQQTUJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A similar two-step procedure as that of Intermediate A was applied to give 2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (16% yield) in the first step and 4,7-dibromo-2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (Intermediate C, 75%) in the second step. 1H NMR (400 MHz, CDCl3): δ 8.65 (m, 2H, 4-nitrophenyl), 8.44 (m, 2H, 4-nitrophenyl), 7.54 (s, 2H, benzotriazole).

Synthesis routes and methods II

Procedure details

A mixture of 4-chloronitrobenzene (55.0 g, 349 mmol), benzotriazole (50.0 g, 420 mmol), potassium carbonate (200 g, 500 mmol), and NMP (500 mL) was stirred and heated under argon at 130° C. for 5 hours. Progress of the reaction was monitored by thin layer chromatography. The reaction mixture was poured onto crushed ice (2 kg). After all ice melted, the solid was filtered off and washed with water (200 mL). The product was suspended in methanol (1.5 L) and stirred for 30 minutes. The crystals were filtered off and dried in a vacuum oven. Column chromatography of the obtained material using silica gel and hot solution of ethyl acetate (1%) in toluene as an eluent gave 2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (24.24 g, 30% yield). 1H NMR (400 MHz, CDCl3): δ 8.57 (d, J=9.2 Hz, 2H, 4-nitrophenyl), 8.44 (d, J=9.2 Hz, 2H, 4-nitrophenyl), 7.93 (m, 2H, benzotriazole), 7.47 (m, 2H, benzotriazole).